3-(2-furyl)-1-(4-nitrobenzoyl)-1H-1,2,4-triazol-5-amine

• IUPAC Name: [5-amino-3-(furan-2-yl)-1,2,4-triazol-1-yl]-(4-nitrophenyl)methanone
• InChI: InChI=1S/C13H9N5O4/c14-13-15-11(10-2-1-7-22-10)16-17(13)12(19)8-3-5-9(6-4-8)18(20)21/h1-7H,(H2,14,15,16)
• InChI Key: CESFCUXECOEKCB-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NN(C(=N2)N)C(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C13H9N5O4
• Molecular Weight: 299.24 g/mol

Description

3-(2-furyl)-1-(4-nitrobenzoyl)-1H-1,2,4-triazol-5-amine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a triazole derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of 3-(2-furyl)-1-(4-nitrobenzoyl)-1H-1,2,4-triazol-5-amine is not fully understood. However, it has been suggested that it may inhibit the activity of certain enzymes and proteins, leading to its anti-inflammatory and anti-tumor properties. It has also been suggested that it may interact with certain receptors in the brain, leading to its potential applications in the treatment of neurological diseases.
Biochemical and Physiological Effects:
3-(2-furyl)-1-(4-nitrobenzoyl)-1H-1,2,4-triazol-5-amine has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of certain cytokines, which are involved in the inflammatory response. It has also been shown to inhibit the growth of certain cancer cells. In addition, it has been shown to have antioxidant properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(2-furyl)-1-(4-nitrobenzoyl)-1H-1,2,4-triazol-5-amine in lab experiments is its potential applications in various fields of scientific research. It has been shown to have anti-inflammatory, anti-tumor, and anti-microbial properties, which make it a potential drug candidate for the treatment of various diseases. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine its safety profile and potential side effects.

Future Directions

There are several future directions for the study of 3-(2-furyl)-1-(4-nitrobenzoyl)-1H-1,2,4-triazol-5-amine. One of the future directions is to study its potential applications in the treatment of neurological diseases such as Alzheimer's disease and Parkinson's disease. Another future direction is to study its potential applications in the treatment of viral infections. Further studies are also needed to determine its safety profile and potential side effects, as well as to optimize its synthesis method.

Synthesis Methods

3-(2-furyl)-1-(4-nitrobenzoyl)-1H-1,2,4-triazol-5-amine can be synthesized using various methods. One of the commonly used methods is the reaction of 4-nitrobenzoyl chloride with 3-(2-furyl)-1H-1,2,4-triazol-5-amine in the presence of a base such as triethylamine. The reaction yields 3-(2-furyl)-1-(4-nitrobenzoyl)-1H-1,2,4-triazol-5-amine as a yellow solid, which is then purified using column chromatography.

Scientific Research Applications

3-(2-furyl)-1-(4-nitrobenzoyl)-1H-1,2,4-triazol-5-amine has potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been studied as a potential drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.